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Compound of Interest

Compound Name: Barium isopropoxide

Cat. No.: B1588621 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This in-depth guide provides a technical overview of the

safety data and handling precautions for barium isopropoxide, a compound utilized in various

chemical syntheses.

Chemical and Physical Properties
Barium isopropoxide is a white powder that is reactive with water. A summary of its key

physical and chemical properties is presented below for easy reference.

Property Value Source

Chemical Formula C₆H₁₄BaO₂ [1][2]

Molecular Weight 255.50 g/mol [1]

Appearance White Powder

Melting Point 200 °C (decomposes) [2][3]

Specific Gravity 0.89

Solubility

Reacts and decomposes with

water. Soluble in alcohols,

ketones, and esters.

[2]

Sensitivity Moisture Sensitive [3][4]
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Hazard Identification and Classification
Barium isopropoxide is classified as a hazardous chemical.[5] It is a flammable solid that is

self-heating in large quantities and may catch fire.[1][5] It is harmful if swallowed or inhaled and

causes severe skin burns and eye damage.[1][5][6] It may also cause respiratory irritation.[5]

GHS Hazard Classifications:

Hazard Class Category

Flammable solids Category 2

Self-heating substances and mixtures Category 2

Acute toxicity, oral Category 4

Acute toxicity, inhalation Category 4

Skin corrosion/irritation Category 1

Serious eye damage/eye irritation Category 1

Specific target organ toxicity – single exposure

(Respiratory system)
Category 3

Source:[1][5]

Handling and Storage Protocols
Proper handling and storage procedures are critical to ensure safety when working with barium
isopropoxide.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][7]

Avoid breathing dust, fumes, or vapors.[5][6]

Do not get in eyes, on skin, or on clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[5][7]
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Do not eat, drink, or smoke when using this product.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Ground/bond container and receiving equipment to prevent static discharge.[5][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

Store locked up.[5]

Protect from moisture.[7] Barium isopropoxide reacts with water.

Store under an inert atmosphere, such as nitrogen or argon.[8]

Keep away from incompatible materials such as acids, alcohols, carbon dioxide, esters, and

halogens.[4][8]

Personal Protective Equipment (PPE)
The following diagram outlines the necessary personal protective equipment to be worn when

handling barium isopropoxide.

Personal Protective Equipment (PPE) for Barium Isopropoxide Handling

Start: 
Prepare for Handling

Eye Protection:
Chemical safety goggles or face shield.

(OSHA 29 CFR 1910.133 or EN166)

Hand Protection:
Rubber, neoprene, or nitrile gloves.

Body Protection:
Long-sleeved, fire-resistant lab coat or coveralls.

Respiratory Protection:
NIOSH/MSHA or EN 149 approved respirator if exposure limits are exceeded or irritation is experienced.

End: 
Safe to Proceed

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.
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First Aid Measures
In case of exposure, immediate medical attention is required.[5] The following are first aid

measures to be taken:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration.[5]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[5]

Ingestion: Rinse mouth. Do NOT induce vomiting.[5]

In all cases of exposure, call a POISON CENTER or doctor/physician immediately.[5]

Accidental Release and Spill Management
In the event of a spill, the following workflow should be followed to ensure safe cleanup.
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Barium Isopropoxide Spill Response Workflow

Spill Occurs

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Wear appropriate PPE
(See PPE Workflow)

Contain the spill using inert absorbent material (e.g., clay, sand).

Sweep or scoop up the spilled material and place it in a suitable, closed container for disposal.

Clean the spill area thoroughly.

Dispose of the waste in accordance with local, state, and federal regulations.

Spill Managed

Click to download full resolution via product page

Barium Isopropoxide Spill Response Workflow.
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Fire-Fighting Measures
Barium isopropoxide is a flammable solid.[5]

Suitable Extinguishing Media: Use CO₂, dry chemical, or foam for extinction.[5] Dry soda ash

is also recommended.[8]

Unsuitable Extinguishing Media: Do not use straight streams of water.[4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Transportation Information
Barium isopropoxide is regulated for transport. The proper shipping information is as follows:

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT UN3205

Alkaline earth

metal

alcoholates,

n.o.s. (Barium

isopropoxide)

4.2 III

IATA UN3205

Alkaline earth

metal

alcoholates,

n.o.s.

4.2 III

IMDG/IMO UN3205

Alkaline earth

metal

alcoholates,

n.o.s.

4.2 III
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Source:[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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